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Compound of Interest

Compound Name: Sodium Propionate

Cat. No.: B10779107 Get Quote

For researchers and professionals in scientific fields, the responsible disposal of chemical

waste is a critical component of laboratory safety and environmental stewardship. This

document provides a comprehensive guide to the proper disposal procedures for sodium
propionate, ensuring compliance with safety regulations and the adoption of best practices.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for sodium propionate. Always wear appropriate Personal Protective Equipment (PPE),

including safety goggles, a lab coat, and chemical-resistant gloves.[1] Disposal activities should

be conducted in a well-ventilated area to minimize the risk of dust inhalation.[1][2]

Spill Management
In the event of a sodium propionate spill, the following steps should be taken:

Small Spills: Carefully sweep up the solid material and place it into a designated and

properly labeled waste container.[1] The contaminated surface should then be cleaned by

spreading water and disposed of according to local and regional authority requirements.[1]

Large Spills: Use a shovel to transfer the material into a suitable waste disposal container.

Subsequently, clean the affected area by spreading water and allowing it to be evacuated

through the sanitary system, if permissible by local regulations.
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For any spill, ensure the area is well-ventilated.

Step-by-Step Disposal Protocol
The disposal of sodium propionate must adhere to federal, state, and local environmental

control regulations. Chemical waste generators are responsible for determining if a substance

is classified as hazardous waste and ensuring its proper classification.

Waste Identification and Segregation:

Keep sodium propionate waste in its original container whenever possible.

If the original container is compromised, use a compatible, sealed, and clearly labeled

waste container. The label must include the full chemical name and any relevant hazard

information.

Crucially, do not mix sodium propionate waste with other chemical waste.

Waste Classification:

Sodium propionate is not typically classified as a hazardous material for transport by

DOT (US), IMDG, or IATA.

However, it is the responsibility of the waste generator to confirm the classification based

on local, regional, and national regulations.

Storage of Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials such as strong acids and

oxidizing agents.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup for the waste.
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Recycling or consulting the manufacturer for recycling options are also potential disposal

pathways.

In some cases, incineration at an approved facility may be an option.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key physical and chemical properties of sodium propionate relevant to its

handling and storage.

Property Value

Molecular Formula C3 H5 Na O2

Molecular Weight 96.06 g/mol

Melting Point 285 - 286 °C

Solubility Water

log Pow (Partition Coefficient) < 0.3 at 20 °C

Source: Sigma-Aldrich Safety Data Sheet

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of sodium
propionate in a laboratory setting.
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Start: Sodium Propionate
Waste Generated

Is it a spill?

Small Spill:
Sweep, containerize,
clean area with water.

Yes, small

Large Spill:
Shovel into container,
clean area with water.

Yes, large

Containerize Waste:
Use original or compatible,
labeled, sealed container.

No

Segregate Waste:
Do not mix with
other chemicals.

Classify Waste:
Consult local, state, and

federal regulations.

Store Waste:
Designated cool, dry,
well-ventilated area.

Arrange for Disposal:
Contact EHS or licensed

waste contractor.

End: Proper Disposal
Completed

Click to download full resolution via product page

Sodium Propionate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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